Cas no 2228369-17-1 (1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228369-17-1
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 5970061
• PubChem ID: 165671993
• Update Time: 2025-06-12

1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• 2228369-17-1
• EN300-1925446

• Inchi： 1S/C12H10BrNO/c1-8-2-3-9(4-11(8)13)12(7-14)5-10(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： NRYSKSNBTFOSQN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228369-17-1)

1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228369-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core functionalized with a nitrile group and an aromatic ring substituent. The presence of both bromine and methyl groups on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile is particularly intriguing due to its potential to interact with biological targets in multiple ways. The nitrile group, for instance, can serve as a hydrogen bond acceptor or participate in metal coordination, while the cyclobutane ring introduces conformational constraints that can influence binding affinity and selectivity. These features have positioned this compound as a valuable intermediate in the synthesis of drug candidates targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 3-bromo-4-methylphenyl moiety can effectively engage with aromatic pockets in protein targets, while the 3-oxocyclobutane-1-carbonitrile scaffold provides additional interactions through hydrogen bonding and dipole-dipole interactions. Such insights have guided the design of derivatives with enhanced pharmacological profiles, demonstrating the compound's potential as a lead structure in drug discovery.

In parallel, experimental investigations have highlighted the synthetic utility of 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile as a building block for more complex molecules. Researchers have leveraged its reactive sites—namely, the nitrile group for nucleophilic substitution reactions and the bromine atom for cross-coupling reactions—to introduce diverse functional groups. These transformations have yielded a library of analogs with tailored biological activities, underscoring the compound's versatility in medicinal chemistry.

One particularly notable application of this compound has emerged in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, most notably cancer. The rigid structure of the cyclobutane ring in 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile helps to stabilize interactions with ATP-binding pockets in kinase domains, while the aromatic substituents provide critical hydrophobic interactions. Preliminary data indicate that derivatives of this scaffold exhibit promising inhibitory activity against several kinases, including those involved in tumor proliferation and metastasis.

The incorporation of 3-bromo-4-methylphenyl into kinase inhibitors has also been explored for its potential to enhance drug-like properties such as solubility and metabolic stability. By optimizing substituent patterns, researchers have been able to fine-tune these properties without compromising binding affinity. This balance between efficacy and pharmacokinetic profiles is essential for advancing compounds into clinical development.

Another area where 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with a range of pathological conditions, including autoimmune disorders and cardiovascular diseases. Studies have demonstrated that certain derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The ability to selectively target these enzymes while minimizing off-target effects has made this scaffold an attractive option for developing anti-inflammatory agents.

The nitrile group in 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile has also been exploited for its potential role in modulating pain perception. Nitriles are known to interact with transient receptor potential (TRP) channels, which are involved in sensory perception including pain and temperature sensation. By designing analogs that selectively activate or block these channels, researchers aim to develop novel analgesics with improved efficacy and reduced side effects compared to existing therapies.

In conclusion, 1-(3-bromo-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228369-17-1) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups and rigid scaffold makes it a valuable tool for medicinal chemists seeking to discover new drugs targeting diverse diseases. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow further.